Cas no 2228266-56-4 (3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228266-56-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6188620
• PubChem ID: 165715549
• Update Time: 2025-06-20

3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228266-56-4
• EN300-1822818

• Inchi： 1S/C11H16N2O2/c1-13-10(11(14)15)7-9(12-13)6-8-4-2-3-5-8/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： RKXXUWDAONQYTF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CC2CCCC2)=NN1C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228266-56-4)

3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2228266-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a cyclopentylmethyl substituent and a methyl group at the 1-position, along with a carboxylic acid functionality at the 5-position, endows this molecule with unique chemical properties that make it a promising candidate for further investigation.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at the 1 and 5 positions. This structural motif is widely recognized for its ability to interact with biological targets such as enzymes and receptors, making pyrazole derivatives valuable in the design of therapeutic agents. The 3-(cyclopentylmethyl) group introduces a bulky, lipophilic moiety that can influence the compound's solubility, bioavailability, and binding affinity. Additionally, the 1-methyl group at the 1-position further modulates the electronic properties of the ring, potentially enhancing its reactivity or stability in biological systems.

The carboxylic acid functionality at the 5-position provides a site for further chemical modification, allowing for derivatization into esters, amides, or salts, which can tailor the compound's pharmacokinetic profile. This versatility makes 3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid a versatile scaffold for medicinal chemists seeking to develop novel bioactive molecules.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological activities. Studies have demonstrated that many pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The structural features of 3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid, particularly the combination of the pyrazole ring, cyclopentylmethyl substituent, and carboxylic acid group, suggest potential applications in these therapeutic areas.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The unique arrangement of functional groups provides multiple opportunities for optimization through structure-activity relationship (SAR) studies. By systematically modifying one or more of these groups, researchers can fine-tune the biological activity of the molecule to achieve desired pharmacological effects. For instance, replacing the carboxylic acid with an ester or amide might enhance oral bioavailability or metabolic stability.

Recent advancements in computational chemistry have also facilitated the exploration of novel derivatives of 3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid. Molecular modeling techniques allow researchers to predict how different structural modifications will affect binding affinity and metabolic stability. This approach has accelerated the discovery process by enabling virtual screening of large libraries of potential derivatives before experimental synthesis.

The synthesis of 3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodology have made it possible to streamline these processes, reducing both time and cost associated with production.

In conclusion,3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228266-56-4) represents a promising scaffold for pharmaceutical development. Its unique structural features—combining a pyrazole ring, a bulky cyclopentylmethyl substituent, and a reactive carboxylic acid group—make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for pyrazole derivatives,3-(cyclopentylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid is likely to play an important role in developing next-generation therapeutic agents.